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Compound of Interest

Compound Name: Geranyl Acetate

Cat. No.: B105696

An In-depth Technical Guide to the Olfactory Properties and Odor Profile of Geranyl Acetate

Abstract

Geranyl acetate is a monoterpene ester that is a significant component in the flavor and
fragrance industries.[1] It is characterized by a pleasant, sweet, floral, and fruity aroma, often
with notes of rose, lavender, and pear.[2][3][4] This technical guide provides a comprehensive
overview of the olfactory properties, chemical characteristics, and analytical methodologies
associated with geranyl acetate. It is intended for researchers, scientists, and professionals in
drug development and related fields who require a detailed understanding of this widely used
aroma compound. The guide includes summaries of its physicochemical properties, a detailed
odor profile, experimental protocols for its sensory analysis, and a review of its natural
occurrence and applications.

Chemical and Physical Properties

Geranyl acetate, systematically named (2E)-3,7-Dimethylocta-2,6-dien-1-yl acetate, is the
acetate ester of geraniol.[2][3] It is a colorless to pale yellow oily liquid that is practically
insoluble in water but soluble in ethanol and other organic solvents.[1][2][4][5] Commercial
preparations of geranyl acetate often contain its cis-isomer, neryl acetate (typically 1-2%),
which can impart a subtle metallic nuance to the overall fragrance profile.[2]

Table 1: Physicochemical Properties of Geranyl Acetate
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Property Value Reference
CAS Number 105-87-3 [2][4]
FEMA Number 2509 [2][5]
Molecular Formula C12H2002 [11[2][4]
Molecular Weight 196.29 g/mol [2][3][4]

Appearance

Colorless to pale yellow oily

[1]2]

liquid
Boiling Point 240 to 245 °C (464 to 473 °F) [4]
Density ~0.9080-0.9160 g/cm3 at 20°C  [2][4]

Vapor Pressure

~0.07 mmHg at 20°C

[2]

Solubility

Insoluble in water; soluble in

alcohol and organic solvents

[41(5]

Refractive Index

~1.461-1.464 at 20°C

[2]

Olfactory Properties and Odor Profile

The scent of geranyl acetate is predominantly floral and fruity.[2][4][5] Its complex aroma

profile is highly valued in perfumery for its ability to impart natural-feeling rose and lavender

effects and to round out sharp notes in fragrance compositions.[2]

e Primary Descriptors: The main olfactory characteristics are described as fresh, rosy-floral,

and fruity, with a notable resemblance to ripe pear.[2]

e Secondary Descriptors: Subtle undertones include soft citrus, lavender-like notes, and a

green, slightly waxy quality.[2][3] The presence of neryl acetate can add a fresh, metallic-

rose character.[2]

o Taste Profile: At a concentration of 20 ppm, its taste is described as green, floral, and fruity

with citrus nuances.[2]
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o Tenacity: As a top-to-middle note ingredient, geranyl acetate has moderate persistence,
with an evaporation half-life of about 2 hours on a smelling strip.[2] Some sources indicate it
can last over 24 hours on a smelling strip.[6]

Table 2: Olfactory Profile and Threshold of Geranyl Acetate

Parameter Description Reference

Odor Type Floral-Fruity [2]

Fresh, rosy-floral with
pronounced fruity (pear)
nuances, accompanied by
Odor Profile subtle lavender and citrus [2][61[7]
undertones; sweet, waxy floral
character with metallic-rose

aspects.

Odor Strength Medium to medium-strong [2]

Detection threshold ranges
from 9 to 460 ppb (parts per

Odor Threshold o ?p p P [2][3]
billion) depending on the

matrix.

Natural Occurrence and Biosynthesis

Geranyl acetate is a natural constituent of numerous essential oils. It is found in plants such
as citronella, palmarosa, lemon grass, neroli, geranium, rose, and coriander.[1][4] The
compound can be obtained through fractional distillation of these essential oils.[4] However, for
commercial purposes, it is more commonly synthesized via the esterification of geraniol with
acetic acid.[1][4] In plants, terpenoids like geranyl acetate are biosynthesized from isopentenyl
pyrophosphate (IPP) and its isomer dimethylallyl pyrophosphate (DMAPP).[8]

Industrial Applications

Geranyl acetate's versatile and pleasant aroma makes it a staple in several industries:
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e Fragrance Industry: It is extensively used in perfumes, soaps, creams, and other personal
care products.[4][9][10] It is particularly valuable in rose, lavender, and geranium
formulations to achieve a sweet, fruity, or citrus aroma.[2][4]

o Flavor Industry: Recognized as safe (GRAS) by the U.S. FDA, it is used as a flavoring agent
in beverages, confectionery, dairy products, and baked goods.[1][4]

o Aromatherapy: Its calming and uplifting properties lead to its inclusion in various
aromatherapy blends.[9]

Experimental Methodologies

The characterization of geranyl acetate's olfactory properties relies on established sensory
and analytical techniques.

Sensory Analysis

Sensory analysis is employed to define the odor profile and intensity of geranyl acetate. This
typically involves a trained panel of assessors who evaluate the substance under controlled
conditions. A common approach is Quantitative Descriptive Analysis (QDA), where panelists
score the intensity of various aroma descriptors.

Experimental Protocol for Sensory Analysis (General)

o Sample Preparation: Geranyl acetate is diluted to a specific concentration in a suitable
solvent (e.g., ethanol, diethyl phthalate, or alkanes) to avoid olfactory fatigue and ensure
safety.[11] Samples are often presented on smelling strips or in sniff bottles.

o Panelist Selection and Training: A panel of 8-15 individuals is selected based on their
sensory acuity. They undergo training to recognize and rate the intensity of specific odor
attributes associated with geranyl acetate and other reference compounds.

o Evaluation: Panelists assess the samples in a controlled environment (odor-free room with
controlled temperature and humidity). They rate the intensity of predefined descriptors (e.g.,

"rosy," "fruity," "green") on a linear scale.
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o Data Analysis: The collected data are statistically analyzed (e.g., using Analysis of Variance,
ANOVA) to determine the mean intensity ratings for each descriptor and to visualize the
sensory profile in a spider-web plot or other graphical format.
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A generalized workflow for sensory analysis of an aroma compound.

Gas Chromatography-Olfactometry (GC-O)

GC-O is a powerful technique that combines the separation capabilities of gas chromatography
with human sensory assessment. It is used to identify the specific compounds in a mixture (like
an essential oil) that are responsible for its overall aroma.

Experimental Protocol for GC-O

o Sample Injection: A volatile sample containing geranyl acetate is injected into the gas
chromatograph.

o Separation: The sample components are separated based on their volatility and interaction
with the stationary phase of the GC column.

o Effluent Splitting: At the end of the column, the effluent is split. One portion goes to a
chemical detector (e.g., a Mass Spectrometer, MS, for identification), and the other portion is
directed to an olfactometry port.
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o Olfactory Detection: A trained assessor sniffs the effluent from the olfactometry port and
records the time, duration, and description of any detected odors.

o Data Integration: The olfactogram (a plot of odor intensity/detection versus time) is aligned
with the chromatogram from the chemical detector. This allows for the correlation of specific
odors with identified chemical compounds like geranyl acetate.
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Workflow of a Gas Chromatography-Olfactometry (GC-O) experiment.

Olfactory Signaling Pathway

The perception of geranyl acetate, like other volatile organic compounds (VOCSs), begins with
its interaction with olfactory receptors (ORs) in the nasal epithelium. While the specific
receptor(s) for geranyl acetate are not detailed in the provided context, the general signaling
cascade for esters and other odorants is well-established.

e Binding: Geranyl acetate molecules, being volatile, travel through the nasal cavity and bind
to specific G-protein coupled receptors (GPCRS) located on the cilia of olfactory sensory
neurons (OSNSs).

¢ G-Protein Activation: This binding event activates an associated G-protein (Ga-olf).

e Second Messenger Production: The activated G-protein stimulates the enzyme adenylyl
cyclase lll, which catalyzes the conversion of ATP to cyclic AMP (CAMP).

e lon Channel Opening: CAMP acts as a second messenger, binding to and opening cyclic
nucleotide-gated (CNG) ion channels.

o Depolarization: The opening of CNG channels allows an influx of cations (Na* and Caz*),
leading to the depolarization of the OSN's membrane.

» Signal Transmission: If the depolarization reaches a certain threshold, it generates an action
potential. This electrical signal is transmitted along the neuron's axon to the olfactory bulb in
the brain, where the signal is processed, leading to the perception of the rosy, fruity scent of
geranyl acetate.
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Generalized olfactory signal transduction pathway for an odorant.
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Safety and Regulatory Information

Geranyl acetate is not subject to restrictions under the IFRA (International Fragrance
Association) Standards up to the 51st Amendment and can be used without quantitative limits
in fragrance compounds.[2] It is compliant with the EU Cosmetics Regulation (EC) No
1223/2009.[2] Safety assessments have concluded that the material is not genotoxic and has a
high Margin of Exposure (MOE) for repeated dose toxicity.[12]

Conclusion

Geranyl acetate is a chemically well-defined monoterpene ester with a highly desirable and
complex olfactory profile, characterized by its rosy-floral and fruity-pear notes. Its
physicochemical properties make it a versatile ingredient in a wide array of commercial
products, from fine fragrances to food flavorings. Understanding its sensory attributes through
standardized experimental protocols like sensory analysis and GC-O, as well as the
fundamental biology of its perception via olfactory signaling pathways, is crucial for its effective
application and for the development of new products in the chemical, food, and pharmaceutical
sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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